1-(2-Hydroxyethyl)-2,3-dihydro-1H-indol-4-ol

• CAS RN: 192061-80-6
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 1-(2-hydroxyethyl)-2,3-dihydroindol-4-ol
• InChI: InChI=1S/C10H13NO2/c12-7-6-11-5-4-8-9(11)2-1-3-10(8)13/h1-3,12-13H,4-7H2
• InChI Key: NBHCLMZXYWHNBE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C(=CC=C2)O)CCO

Description

1-(2-Hydroxyethyl)-2,3-dihydro-1H-indol-4-ol is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.9 g of sodium cyanoborohydride were added to a solution of 8.85 g of 4-hydroxy-1-N-(β-hydroxyethyl)indole, obtained in the preceding stage, in 40 cm3 of acetic acid, the temperature being maintained below 30° C. After stirring for 30 minutes, the reaction mixture was poured onto 200 g of ice-cold water and the pH was neutralized to 7.5 by addition of 30% aqueous ammonia. The precipitate obtained was filtered off and dried. 7.75 g of 4-hydroxy-1-N-(β-hydroxyethyl)indoline were obtained, the melting point of which was 108° C. 13C. and proton nuclear magnetic resonance (N.M.R.) analysis of the product obtained was found to be in accordance with the expected product.